Cas no 918163-10-7 (N-(4-Chlorophenyl)-3-methylindole)

• Product Name: N-(4-Chlorophenyl)-3-methylindole
• CAS No: 918163-10-7
• MF: C₁₅H₁₂ClN
• MW: 241.715482711792
• CID: 778806
• Update Time: 2025-05-19

N-(4-Chlorophenyl)-3-methylindole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(4-chlorophenyl)-3-methyl-
• 1-(4-chlorophenyl)-3-methylindole
• N-(4-CHLOROPHENYL)-3-METHYLINDOLE
• 1-(4-chlorophenyl)-3-methyl-1h-indole
• N-(4-Chlorophenyl)-3-methylindole

• Inchi： 1S/C15H12ClN/c1-11-10-17(13-8-6-12(16)7-9-13)15-5-3-2-4-14(11)15/h2-10H,1H3
• InChI Key： AEAHOBVVWDMDIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C=C(C)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 260
• Topological Polar Surface Area: 4.9

Additional information on N-(4-Chlorophenyl)-3-methylindole

Professional Introduction to N-(4-Chlorophenyl)-3-methylindole (CAS No. 918163-10-7)

N-(4-Chlorophenyl)-3-methylindole, with the CAS number 918163-10-7, is a significant compound in the field of chemical and pharmaceutical research. This indole derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a chlorophenyl group and a methylindole core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The indole moiety is a well-known pharmacophore in drug discovery, with numerous bioactive molecules derived from this heterocyclic system. The presence of the chlorophenyl group at the 4-position introduces additional electronic and steric effects, which can modulate the compound's interactions with biological targets. Such structural features are often exploited to enhance binding affinity, selectivity, and pharmacokinetic properties in drug candidates.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents. Research has shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern on the indole ring can significantly influence its biological profile, making it a valuable tool for structure-activity relationship (SAR) studies.

N-(4-Chlorophenyl)-3-methylindole has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may interact with enzymes and receptors involved in disease mechanisms, offering a basis for its development as a lead compound in drug discovery programs. The chlorophenyl group, in particular, has been shown to enhance binding interactions with certain protein targets, improving the compound's efficacy.

Advances in synthetic chemistry have enabled the efficient preparation of N-(4-Chlorophenyl)-3-methylindole, making it more accessible for research purposes. Modern synthetic methodologies allow for precise control over the substitution patterns on the indole core, facilitating the generation of libraries of derivatives for high-throughput screening. This capability is crucial for identifying novel compounds with improved pharmacological properties.

The compound's potential applications extend beyond traditional pharmaceuticals. It has been explored as a precursor in the synthesis of more complex molecules with specialized functions. For instance, its indole core can be further modified to create bioconjugates or prodrugs designed for targeted delivery systems. Such innovations highlight the versatility of N-(4-Chlorophenyl)-3-methylindole in addressing diverse chemical and biological challenges.

Recent research has also focused on understanding the metabolic fate of this compound in vivo. By studying its degradation pathways, scientists can gain insights into its potential side effects and optimize its pharmacokinetic profile. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these metabolic processes.

The development of new analytical methods has further enhanced the study of N-(4-Chlorophenyl)-3-methylindole. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly used to quantify the compound in various matrices, ensuring accurate dosing and purity assessments. These advancements have streamlined experimental procedures and improved data reliability.

In conclusion, N-(4-Chlorophenyl)-3-methylindole (CAS No. 918163-10-7) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapeutic solutions.